4-methyl-2-oxo-2H-chromene-6-carbonitrile

• Molecular Formula: C11H7NO2
• Molecular Weight: 185.18 g/mol
• IUPAC Name: 4-methyl-2-oxochromene-6-carbonitrile
• InChI: InChI=1S/C11H7NO2/c1-7-4-11(13)14-10-3-2-8(6-12)5-9(7)10/h2-5H,1H3
• InChI Key: LDHFFMKZHXIJGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C=C2)C#N

Description

4-methyl-2-oxo-2H-chromene-6-carbonitrile is a useful research compound. Its molecular formula is C11H7NO2 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoro-methanesulfonic acid 4-methyl-2-oxo-2H-chromen-6-yl ester (10.38 mg, 33.7 mmol), Zn (CN)2 (4.7 g) and Pd(PPh3)4 (3.8 g) were dissolved in DMF (200 mL) at room temperature in a sealed tube. After 10 min, the reaction mixture was heated to 150° C. for 4 h. The reaction mixture was then cooled to room temperature and ethyl acetate (800 mL) was added. The reaction mixture was then poured into a separation funnel, washed with water (2×400 ml) and brine (2×600 ml). The organic layer was dried over sodium sulfate and concentrated. The product was purified on silica gel eluted with 30-80% ethyl acetate in hexanes to yield 4-methyl-2-oxo-2H-chromene-6-carbonitrile as a white powder.